Cas no 2418673-66-0 ((9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate
• CAS No: 2418673-66-0
• MF: C₂₅H₂₂N₂O₂
• MW: 382.454386234283
• CID: 5676443
• PubChem ID: 165771545
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2418673-66-0
• EN300-26628516
• (9H-fluoren-9-yl)methyl N-[(3-amino-5-ethynyl-4-methylphenyl)methyl]carbamate
• (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate

• Inchi： 1S/C25H22N2O2/c1-3-18-12-17(13-24(26)16(18)2)14-27-25(28)29-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h1,4-13,23H,14-15,26H2,2H3,(H,27,28)
• InChI Key： KALIJRBTJNPQGP-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C#C)C(C)=C(C=1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 382.168127949g/mol
• Monoisotopic Mass: 382.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate

The Compound CAS No. 2418673-66-0: (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate

The compound with CAS No. 2418673-66-0, known as (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its complex structure, which incorporates a fluorenylmethyl group and a substituted phenyl group connected via a methylcarbamate linkage. The presence of an ethynyl group at the 5-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various applications.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate in the development of advanced materials and therapeutic agents. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced mechanical and thermal stability. The fluorenylmethyl group, known for its rigid and planar structure, contributes to the formation of stable π-conjugated systems, which are highly desirable in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In the pharmaceutical industry, this compound has been investigated as a potential precursor for bioactive molecules. The amino group at the 3-position of the phenyl ring can serve as a reactive site for further functionalization, enabling the creation of bioisosteric analogs with improved pharmacokinetic profiles. Additionally, the ethynyl group provides opportunities for click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which are widely used in drug discovery and combinatorial chemistry.

From a synthetic perspective, (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the fluorenylmethyl chloride intermediate, which is then subjected to nucleophilic attack by an amine derivative to form the methylcarbamate linkage. Subsequent functionalization steps are employed to introduce the amino and ethynyl groups at specific positions on the phenyl ring.

Recent advancements in catalytic methods have further streamlined the synthesis of this compound, reducing reaction times and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to install the ethynyl group with high precision. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, (9H-fluoren-9-yl)methyl N-(3-amino-5-ethynyl-4-methylphenyl)methylcarbamate has shown promise in nanotechnology and sensor development. Its ability to form self-assembled monolayers (SAMs) on various surfaces makes it an attractive candidate for creating ultra-thin films with tailored properties. These films can be used in biosensors, where they serve as platforms for immobilizing biomolecules such as enzymes or antibodies.

Furthermore, this compound has been explored as a building block for supramolecular assemblies. Its π-conjugated system allows for strong intermolecular interactions, enabling the formation of ordered nanostructures. Such assemblies are being investigated for their potential use in drug delivery systems, where they can encapsulate therapeutic agents and release them in a controlled manner.

From an environmental standpoint, researchers have also examined the biodegradation pathways of (9H-fluoren